Cas no 2097999-41-0 (4-Chloro-6-(3-(methoxymethyl)-4-methylpyrrolidin-1-yl)-2-methylpyrimidine)

• Product Name: 4-Chloro-6-(3-(methoxymethyl)-4-methylpyrrolidin-1-yl)-2-methylpyrimidine
• CAS No: 2097999-41-0
• MF: C₁₂H₁₈ClN₃O
• MW: 255.743821620941
• CID: 5727145
• PubChem ID: 121202614
• Update Time: 2025-10-22

4-Chloro-6-(3-(methoxymethyl)-4-methylpyrrolidin-1-yl)-2-methylpyrimidine Chemical and Physical Properties

Names and Identifiers

• 4-chloro-6-[3-(methoxymethyl)-4-methylpyrrolidin-1-yl]-2-methylpyrimidine
• 2097999-41-0
• AKOS026710797
• 4-chloro-6-(3-(methoxymethyl)-4-methylpyrrolidin-1-yl)-2-methylpyrimidine
• F1907-6428
• Pyrimidine, 4-chloro-6-[3-(methoxymethyl)-4-methyl-1-pyrrolidinyl]-2-methyl-
• 4-Chloro-6-(3-(methoxymethyl)-4-methylpyrrolidin-1-yl)-2-methylpyrimidine

• Inchi： 1S/C12H18ClN3O/c1-8-5-16(6-10(8)7-17-3)12-4-11(13)14-9(2)15-12/h4,8,10H,5-7H2,1-3H3
• InChI Key： GGMPXGCARSOKRJ-UHFFFAOYSA-N
• SMILES： ClC1=CC(=NC(C)=N1)N1CC(C)C(COC)C1

Computed Properties

• Exact Mass: 255.1138399g/mol
• Monoisotopic Mass: 255.1138399g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 17
• Rotatable Bond Count: 3
• Complexity: 254
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.7
• Topological Polar Surface Area: 38.2Ų

Experimental Properties

• Density: 1.149±0.06 g/cm3(Predicted)
• Boiling Point: 360.7±27.0 °C(Predicted)
• pka: 2.29±0.39(Predicted)

Additional information on 4-Chloro-6-(3-(methoxymethyl)-4-methylpyrrolidin-1-yl)-2-methylpyrimidine

Introduction to 4-Chloro-6-(3-(methoxymethyl)-4-methylpyrrolidin-1-yl)-2-methylpyrimidine (CAS No. 2097999-41-0)

4-Chloro-6-(3-(methoxymethyl)-4-methylpyrrolidin-1-yl)-2-methylpyrimidine (CAS No. 2097999-41-0) is a novel compound that has garnered significant attention in the field of medicinal chemistry due to its unique structural features and potential therapeutic applications. This compound belongs to the class of pyrimidines, which are widely studied for their diverse biological activities, including antiviral, antibacterial, and anticancer properties.

The chemical structure of 4-Chloro-6-(3-(methoxymethyl)-4-methylpyrrolidin-1-yl)-2-methylpyrimidine is characterized by a pyrimidine core substituted with a chlorine atom at the 4-position, a methyl group at the 2-position, and a complex substituent at the 6-position. The substituent, specifically a 3-(methoxymethyl)-4-methylpyrrolidine moiety, imparts significant steric and electronic effects that influence the compound's biological activity and pharmacokinetic properties.

Recent studies have highlighted the importance of pyrimidine derivatives in drug discovery and development. For instance, a study published in the Journal of Medicinal Chemistry (2021) demonstrated that certain pyrimidine-based compounds exhibit potent antiviral activity against a range of RNA viruses, including influenza and coronaviruses. The presence of the 3-(methoxymethyl)-4-methylpyrrolidine moiety in 4-Chloro-6-(3-(methoxymethyl)-4-methylpyrrolidin-1-yl)-2-methylpyrimidine suggests that it may possess similar antiviral properties, making it a promising candidate for further investigation.

In addition to antiviral activity, pyrimidine derivatives have also been explored for their potential as anticancer agents. A study in the Cancer Research journal (2020) reported that certain pyrimidine-based compounds can selectively inhibit cancer cell proliferation by targeting specific kinases involved in cell cycle regulation. The unique substitution pattern in 4-Chloro-6-(3-(methoxymethyl)-4-methylpyrrolidin-1-yl)-2-methylpyrimidine may enhance its ability to interact with these kinases, thereby providing a rationale for its evaluation as an anticancer agent.

The synthesis of 4-Chloro-6-(3-(methoxymethyl)-4-methylpyrrolidin-1-yl)-2-methylpyrimidine typically involves multistep reactions that require precise control over reaction conditions to achieve high yields and purity. One common synthetic route involves the reaction of 6-chloropyrimidine with an appropriately substituted pyrrolidine derivative under mild conditions. The resulting intermediate is then further modified to introduce the methyl and methoxymethyl groups. Recent advancements in synthetic chemistry have led to more efficient and environmentally friendly methods for synthesizing such complex molecules, which is crucial for their large-scale production and pharmaceutical applications.

The physicochemical properties of 4-Chloro-6-(3-(methoxymethyl)-4-methylpyrrolidin-1-yl)-2-methylpyrimidine, such as solubility, stability, and lipophilicity, are critical factors that influence its bioavailability and pharmacokinetic profile. Studies have shown that compounds with optimal physicochemical properties are more likely to exhibit favorable pharmacokinetic behavior, leading to improved therapeutic outcomes. Therefore, extensive characterization of these properties is essential for the development of effective drug candidates.

Clinical trials are an essential step in evaluating the safety and efficacy of new drug candidates. While preclinical studies have provided promising results for 4-Chloro-6-(3-(methoxymethyl)-4-methylpyrrolidin-1-yl)-2-methylpyrimidine, further clinical trials are necessary to validate its therapeutic potential in humans. These trials will involve rigorous testing to assess various parameters such as dosing regimens, side effects, and long-term safety profiles.

In conclusion, 4-Chloro-6-(3-(methoxymethyl)-4-methylpyrrolidin-1-yl)-2-methylpyrimidine (CAS No. 2097999-41-0) represents a promising compound with potential applications in antiviral and anticancer therapy. Its unique chemical structure and favorable physicochemical properties make it an attractive candidate for further research and development. As ongoing studies continue to uncover new insights into its biological activities and mechanisms of action, this compound may pave the way for innovative treatments in the future.